Cas no 312973-24-3 (Methyl 3-formyl-1H-indole-7-carboxylate)

Methyl 3-formyl-1H-indole-7-carboxylate Properties

Names and Identifiers

• Methyl 3-formyl-1H-indole-7-carboxylate
• 3-Formylindole-7-carboxylic acid methyl ester
• 1H-indole-7-carboxylic acid, 3-formyl-, methyl ester
• 3-Formyl-1H-indole-7-carboxylicacid methyl ester
• methyl 3-formyl-1h-indole-7-carboxylate
• SY097851
• JVUPHJBFLSMOGY-UHFFFAOYSA-N
• Oprea1_663245
• DTXSID30354083
• CS-W006760
• SR-01000197116
• 312973-24-3
• SR-01000197116-1
• DS-18196
• A5668
• Z57111851
• PB42511
• AMY17967
• AB00074588-01
• AKOS001593023
• SCHEMBL5415543
• MFCD00550641
• 7-methoxycarbonyl-3-indolcarboxaldehyde
• methyl3-formyl-1H-indole-7-carboxylate
• methyl 3-formylindole-7-carboxylate
• EN300-311481
• P10132
• FT-0727412
• 3-Formyl-1H-indole-7-carboxylic acid methyl ester
• DB-022579
• +Expand

• MDL： MFCD00550641
• InChIKey： JVUPHJBFLSMOGY-UHFFFAOYSA-N
• Inchi： 1S/C11H9NO3/c1-15-11(14)9-4-2-3-8-7(6-13)5-12-10(8)9/h2-6,12H,1H3
• SMILES： COC(=O)C1=CC=CC2=C1NC=C2C=O

Computed Properties

• Exact Mass: 203.05827
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 3
• Monoisotopic Mass: 203.058243149g/mol
• Heavy Atom Count: 15
• Complexity: 267
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.4
• Topological Polar Surface Area: 59.2Ų

Experimental Properties

• PSA: 59.16
• Refractive Index: 1.677
• Boiling Point: 404.4 °C at 760 mmHg
• Flash Point: 404.4 °C at 760 mmHg
• Density: 1.341